Benzyl 3-((tert-butoxycarbonyl)amino)-4-oxopiperidine-1-carboxylate

• Molecular Formula: C18H24N2O5
• Molecular Weight: 348.4 g/mol
• IUPAC Name: benzyl 3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxopiperidine-1-carboxylate
• InChI: InChI=1S/C18H24N2O5/c1-18(2,3)25-16(22)19-14-11-20(10-9-15(14)21)17(23)24-12-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,19,22)
• InChI Key: MXQAWFWVCSPTCP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CN(CCC1=O)C(=O)OCC2=CC=CC=C2

Description

Benzyl 3-((tert-butoxycarbonyl)amino)-4-oxopiperidine-1-carboxylate is a useful research compound. Its molecular formula is C18H24N2O5 and its molecular weight is 348.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (+/−)-benzyl 3-(tert-butoxycarbonylamino)-4-hydroxypiperidine-1-carboxylate in dichloromethane (0.1 M solution) was added Dess-Martin periodinane (1.5 equiv.). The reaction mixture was stirred at room temperature for 16 h. Then, the saturated NaHCO3 and 0.1 N Na2S2O3 aqueous solutions were added to the reaction mixture, which was stirred for 30 min and worked up with ethyl acetate. The crude benzyl 3-(tert-butoxycarbonylamino)-4-oxopiperidine-1-carboxylate was purified by flash chromatography (30% EtOAc in hexanes, 70%). LCMS (m/z): 249.2 (MH+); LC Rt=3.98 min. 1H NMR (CDCl3): 1.41 (1H, s), 2.1-2.59 (1H, m), 2.73 (1H, m), 3.09 (1H, m), 4.30 (1H, m), 4.52 (1H, m), 4.90 (1H, m), 5.19 (2H, m), 5.45 (1H, m), 7.39 (5H, m).